Cas no 2680810-90-4 (4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid)

• Product Name: 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid
• CAS No: 2680810-90-4
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 5650248
• PubChem ID: 165911155
• Update Time: 2025-07-19

4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272682
• 4-cyano-5-acetamido-2-methylfuran-3-carboxylic acid
• 2680810-90-4
• 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid

• Inchi： 1S/C9H8N2O4/c1-4-7(9(13)14)6(3-10)8(15-4)11-5(2)12/h1-2H3,(H,11,12)(H,13,14)
• InChI Key： MXACSTLVJRUAHV-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C(=O)O)=C1C)NC(C)=O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 103Ų

Additional information on 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid

Introduction to 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid (CAS No. 2680810-90-4)

4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680810-90-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of furan derivatives, which are widely recognized for their diverse biological activities and structural versatility. The presence of functional groups such as the cyano (-CN), acetamido (-NHCOCH₃), and carboxylic acid (-COOH) moieties contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structure of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid features a furan ring substituted at the 4-position with a cyano group, at the 5-position with an acetamido group, and at the 3-position with a methyl group. This arrangement imparts a combination of electronic and steric effects that influence its interactions with biological targets. The cyano group, being highly polar and capable of participating in hydrogen bonding, enhances the compound's solubility in polar solvents while also serving as a versatile handle for further functionalization. The acetamido group introduces an amide functionality, which is commonly found in bioactive molecules and can contribute to pharmacological activity through hydrogen bonding interactions with biological receptors.

In recent years, there has been growing interest in furan derivatives due to their potential applications in drug discovery and material science. The biological activity of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid has been explored in several contexts, particularly in the development of novel therapeutic agents. Studies have demonstrated that furan-based compounds can exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in this compound suggests that it may interact with biological targets in unique ways, potentially leading to the discovery of new pharmacophores.

One of the most compelling aspects of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid is its utility as a building block in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical transformations, enabling chemists to construct more complex molecules with tailored properties. For instance, the cyano group can be reduced to an amine or converted into a nitrile oxide, while the carboxylic acid can be esterified or amidated. Additionally, the acetamido group can undergo hydrolysis or coupling reactions, providing further opportunities for structural diversification.

The synthesis of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid has been optimized by several research groups to achieve high yields and purity. One common approach involves the condensation of appropriately substituted furans with cyanating agents followed by functional group modifications. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications.

Recent studies have highlighted the potential applications of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid in medicinal chemistry. For example, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are important for treating various types of cancer. The combination of electron-withdrawing groups (such as the cyano group) and hydrogen bond donors (such as the amide group) makes this compound an attractive candidate for designing molecules that interact selectively with biological targets.

Another area where this compound has shown promise is in the development of antimicrobial agents. Given the increasing problem of antibiotic resistance, there is a urgent need for novel antimicrobial compounds. Furan derivatives have been reported to exhibit potent activity against Gram-positive bacteria and fungi by interfering with essential metabolic pathways. The unique structure of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid may contribute to its efficacy by binding to bacterial enzymes or membrane components.

The pharmacokinetic properties of 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid are also subjects of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound may have favorable solubility characteristics due to its polar functional groups, which could enhance its bioavailability. However, further research is needed to fully characterize its pharmacokinetic profile.

In conclusion, 4-Cyano-5-acetamido-2-methylfuran-3-carboxylic acid (CAS No. 2680810-90-4) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its diverse functional groups offer numerous opportunities for chemical modification. As research continues to uncover new applications for furan derivatives, this compound is likely to play an important role in the discovery and development of novel therapeutic agents.